Cas no 140373-62-2 (2,5-Dibromo-4-Methyl-Phenylamine-)

2,5-Dibromo-4-Methyl-Phenylamine- structure
140373-62-2 structure
Product Name:2,5-Dibromo-4-Methyl-Phenylamine-
CAS No:140373-62-2
MF:C7H7Br2N
MW:264.945180177689
MDL:MFCD18089331
CID:1084282
PubChem ID:15752291
Update Time:2025-04-20

2,5-Dibromo-4-Methyl-Phenylamine- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dibromo-4-methylaniline
    • 2,5-DIBROMO-4-METHYL-PHENYLAMINE
    • AMY28478
    • Benzenamine, 2,5-dibromo-4-methyl-
    • 140373-62-2
    • A928786
    • SCHEMBL9068413
    • CS-0099170
    • AS-82472
    • 2,5-dibromo-4-methyl-Benzenamine
    • E81185
    • AKOS017558160
    • 2,5-Dibromo-4-Methyl-Phenylamine-
    • MDL: MFCD18089331
    • Inchi: 1S/C7H7Br2N/c1-4-2-6(9)7(10)3-5(4)8/h2-3H,10H2,1H3
    • InChI Key: VJCBGDVYZBLGFL-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=CC=1C)Br)N

Computed Properties

  • Exact Mass: 262.89451
  • Monoisotopic Mass: 262.89452g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.9±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 296.3±35.0 °C at 760 mmHg
  • Flash Point: 133.0±25.9 °C
  • PSA: 26.02
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

2,5-Dibromo-4-Methyl-Phenylamine- Security Information

2,5-Dibromo-4-Methyl-Phenylamine- Pricemore >>

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